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Compound of Interest

Compound Name:
1,3-Dioxoisoindoline-2-carbonyl

chloride

CAS No.: 5511-75-1

Cat. No.: B1611133

Get Quote

Executive Summary
1,3-Dioxoisoindoline-2-carbonyl chloride (CAS 5511-75-1), widely known as

-(Chlorocarbonyl)phthalimide, represents a critical electrophilic species in organic synthesis. It
functions primarily as a stable, solid equivalent to isocyanates and carbamoyl chlorides,
allowing for the controlled introduction of the phthalimido-carbonyl moiety.

For drug development professionals, this reagent offers a distinct advantage over phosgene or

volatile isocyanates: it is a crystalline solid that provides stoichiometric precision in the

synthesis of

-phthaloyl ureas and carbamates. These intermediates are pivotal in the construction of
peptidomimetics, antitumor agents, and complex heterocyclic scaffolds.

Physicochemical Profile
Understanding the physical constraints of CAS 5511-75-1 is vital for experimental success.

Unlike aliphatic acid chlorides, the phthalimide group confers crystallinity and enhanced
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stability, though moisture sensitivity remains a critical handling parameter.

Property Value Notes

IUPAC Name
1,3-Dioxoisoindoline-2-

carbonyl chloride

Also:

-(Chlorocarbonyl)phthalimide

CAS Number 5511-75-1
Distinct from Phthaloyl chloride

(CAS 88-95-9)

Molecular Formula

Molecular Weight 209.59 g/mol

Appearance
White to off-white crystalline

solid

Hydrolyzes to phthalimide on

air exposure

Melting Point 85 – 88 °C
Sharp melt indicates purity;

broadens with hydrolysis

Solubility
DCM, THF,

, Toluene

Reacts violently with

water/alcohols

Storage

2–8 °C, Inert Atmosphere (

/

)

Desiccator storage

recommended

Mechanistic Utility & Reactivity[2]
The core utility of

-(Chlorocarbonyl)phthalimide lies in its bifunctional nature. It possesses a highly electrophilic
acyl chloride terminus activated by the electron-withdrawing phthalimide ring.

The "Masked" Isocyanate Behavior
While not an isocyanate itself, the reagent reacts with nucleophiles to yield products formally

derived from phthaloyl isocyanate.
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With Amines: Yields

-phthaloyl ureas.

With Alcohols: Yields

-phthaloyl carbamates.

Reaction Pathways Diagram
The following diagram illustrates the divergent reactivity profile of the reagent based on the

nucleophile employed.
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Figure 1: Divergent reactivity pathways of N-(Chlorocarbonyl)phthalimide. The reagent serves

as a pivot point for urea and carbamate synthesis.

Experimental Protocol: Synthesis of N-Phthaloyl
Ureas
This protocol describes the coupling of CAS 5511-75-1 with a primary amine. This is a standard

workflow in medicinal chemistry for generating urea libraries or protected urea intermediates.

Reagent Preparation (If not commercial)
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Note: Most researchers purchase this reagent. However, it can be synthesized via the reaction

of trimethylsilyl phthalimide with phosgene or triphosgene.

Standard Coupling Procedure
Objective: Synthesis of

-phthaloyl-

-alkyl urea.

Reagents:

Substrate: Primary Amine (1.0 equiv)

Reagent:

-(Chlorocarbonyl)phthalimide (1.1 equiv)

Base: Triethylamine (

) or DIPEA (1.2 – 1.5 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or THF.

Step-by-Step Methodology:

System Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir

bar and an inert gas inlet (

or

).

Reagent Dissolution:

Charge the flask with the amine substrate (1.0 equiv).

Dissolve in anhydrous DCM (0.1 M concentration).

Add the base (
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, 1.2 equiv) via syringe.

Critical Step: Cool the mixture to 0 °C using an ice bath. The reaction is exothermic;

temperature control prevents side reactions.

Addition:

Dissolve

-(Chlorocarbonyl)phthalimide (1.1 equiv) in a minimal amount of anhydrous DCM in a
separate vial.

Add the reagent solution dropwise to the amine mixture over 10–15 minutes.

Observation: A white precipitate (triethylammonium chloride) typically forms immediately.

Reaction Monitoring:

Allow the reaction to warm to room temperature (RT) and stir for 2–4 hours.

TLC/LC-MS Check: Monitor the disappearance of the amine. The product typically runs

higher on silica (less polar) than the starting amine.

Work-up:

Quench with water (10 mL).

Separate phases. Wash the organic layer with 1M HCl (to remove unreacted amine/base)

followed by saturated

and brine.

Dry over anhydrous

, filter, and concentrate in vacuo.

Purification:

Recrystallization (often from EtOH or EtOAc/Hexanes) is preferred due to the high

crystallinity of phthalimide derivatives.
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Flash column chromatography (Silica gel) if necessary.

Experimental Workflow Diagram
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Figure 2: Operational workflow for the synthesis of N-phthaloyl ureas using CAS 5511-75-1.
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Handling, Safety, and Stability (E-E-A-T)
Trustworthiness & Safety: As an acid chloride derivative, CAS 5511-75-1 poses specific

hazards that must be mitigated via engineering controls.

Hydrolysis Risk: The compound degrades rapidly in moist air to release Hydrogen Chloride

(HCl) gas and phthalimide.

Indicator: A strong acrid smell or "smoking" of the solid indicates decomposition.

Prevention:[1][2][3][4][5] Handle only in a fume hood. Store in a tightly sealed container

with desiccant packs.

Corrosivity: Causes severe skin burns and eye damage. Double-gloving (Nitrile) and safety

goggles are mandatory.

Pressure Build-up: Do not store reaction mixtures in sealed vessels without pressure relief,

as

evolution can occur if the reagent decomposes or reacts via specific pathways.

Stability Note: When stored at 2–8 °C under Argon, the reagent is stable for >12 months. If the

solid turns from white to yellow/brown, purity should be verified by melting point (

°C suggests significant hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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